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Compound of Interest

Compound Name: N-Cbz-cyclopentylmethylamine

Cat. No.: B8451461

Get Quote

Chemical Identity & Strategic Relevance
N-Cbz-cyclopentylmethylamine is a protected amine intermediate used frequently in

medicinal chemistry to introduce a lipophilic cyclopentyl motif while masking the reactivity of the

primary amine.

Core Identifiers
Parameter Detail

Chemical Name Benzyl (cyclopentylmethyl)carbamate

Common Name N-Cbz-cyclopentylmethylamine

CAS Number 172738-63-5

Molecular Formula C₁₄H₁₉NO₂

Molecular Weight 233.31 g/mol

Parent Amine Cyclopentanemethanamine (CAS: 6053-81-2)

Protecting Group Carbobenzyloxy (Cbz / Z)
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Relevance in Drug Development
The cyclopentyl group is a bioisostere for phenyl and isopropyl groups, often improving

metabolic stability and solubility profiles in drug candidates. The Cbz group renders the amine

inert to basic conditions and nucleophilic attacks, allowing for modifications elsewhere in the

molecule (e.g., peptide coupling, alkylation) before the amine is revealed via hydrogenolysis or

acid hydrolysis.

Hazard Identification & Mechanistic Safety Analysis
Unlike its parent amine, which is a volatile, corrosive liquid, the Cbz-protected form is typically a

stable solid or viscous oil with reduced acute toxicity. However, it presents specific hazards

related to its decomposition and reactivity.[1]

GHS Classification (Predicted via SAR)
Based on Structure-Activity Relationships (SAR) of analogous benzyl carbamates.

Hazard Class Category Hazard Statement Code

Skin Irritation 2
Causes skin irritation.

[2]
H315

Eye Irritation 2A
Causes serious eye

irritation.
H319

STOT - SE 3
May cause respiratory

irritation.[3][4]
H335

Acute Toxicity 4 (Oral) Harmful if swallowed. H302

The "Masking Effect" on Safety
The Cbz protection significantly alters the safety profile:

Volatility: The addition of the benzyl carbamate group increases molecular weight and

intermolecular hydrogen bonding, drastically reducing vapor pressure compared to the free

amine. This lowers the inhalation risk under ambient conditions.
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Corrosivity: The nitrogen lone pair is delocalized into the carbonyl, removing the basicity and

corrosivity associated with the free primary amine.

Sensitization: While less corrosive, carbamates can still act as sensitizers. Prolonged skin

contact must be avoided.[2][5][6]

Structural Visualization & Synthesis Logic
The following diagram illustrates the chemical structure and the standard

synthesis/deprotection workflow, highlighting the critical safety control points (SCPs).

Safety Criticality

Start: Cyclopentylmethylamine
(Corrosive, Volatile)

Reaction: Schotten-Baumann
(Base, 0°C -> RT)

 Nucleophile

Reagent: Benzyl Chloroformate
(Lachrymator, Toxic)

 Electrophile
Target: N-Cbz-cyclopentylmethylamine

(Irritant, Stable)
 Formation Deprotection: H2/Pd-C or HBr/AcOH

(Flammable Gas / Strong Acid)
 Unmasking

High Hazard

Moderate Hazard

Managed Risk

Click to download full resolution via product page

Caption: Synthesis workflow tracking hazard evolution from corrosive precursors to the stable

Cbz-protected intermediate and back to hazardous deprotection conditions.

Safe Handling Protocols: Expert Methodologies
A. Synthesis & Isolation (Creation of the Target)
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When synthesizing N-Cbz-cyclopentylmethylamine from Benzyl chloroformate (Cbz-Cl) and

Cyclopentylmethylamine:

Engineering Control: Perform addition of Cbz-Cl at 0°C in a fume hood. Cbz-Cl is a

lachrymator and releases HCl gas upon hydrolysis.

Quenching: Quench the reaction with dilute ammonium chloride or water slowly. The

biphasic mixture may retain unreacted amine; treat the aqueous waste as hazardous

(basic/toxic).

B. Handling the Pure Compound
PPE: Nitrile gloves (0.11 mm min thickness), safety glasses with side shields, and a lab coat.

Inhalation: Although volatility is low, handle in a ventilated enclosure to prevent inhalation of

dust (if solid) or aerosols.

Storage: Store at 2–8°C (refrigerated). While Cbz groups are generally stable, keeping them

cool prevents slow hydrolysis or transesterification over months.

C. Deprotection (The Critical Hazard Step)
The utility of this molecule lies in removing the Cbz group. This introduces significant hazards:

Hydrogenolysis (H₂ + Pd/C):

Risk:[2][4][7] Fire/Explosion (H₂ gas) and pyrophoric catalyst (dry Pd/C).

Protocol: Always wet the Pd/C catalyst with an inert solvent (e.g., toluene or ethyl acetate)

under argon/nitrogen before introducing the reaction solvent (usually MeOH/EtOH). Never

add dry catalyst to a flammable solvent.

Acid Hydrolysis (HBr in Acetic Acid):

Risk:[2][4][7] Severe burns and inhalation of corrosive fumes.[5]

Protocol: Use double-gloving and a face shield. Neutralize the waste acid slowly in an ice

bath before disposal.
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Emergency Response Procedures
These protocols are designed to be self-validating—meaning the steps verify safety as you

proceed.

Scenario Immediate Action Secondary Verification

Skin Contact

Wash with soap and water for

15 mins.[2][8] Remove

contaminated clothing.[2][5][7]

[8]

Check for redness/blistering

after 1 hour. If persistent, seek

medical aid.[1][2][5][7][9]

Eye Contact

Rinse cautiously with water for

15 mins.[2][7][8][9] Remove

contact lenses if easy to do.[7]

Verify vision clarity.[2][8] If

blurred or painful, consult an

ophthalmologist immediately.

Ingestion
Rinse mouth. Do NOT induce

vomiting (risk of aspiration).[5]

Monitor for nausea or

dizziness. Contact Poison

Control Center.

Fire

Use CO₂, dry chemical, or

foam.[1][2][5][6][9] Do not use

high-volume water jet (may

spread burning oil).

Watch for "flashback" if vapors

accumulate in low areas.

Spill

Absorb with inert material

(vermiculite/sand).[2] Do not

use combustible materials

(sawdust).[8]

Wipe surface with a solvent

(ethanol) then water to ensure

no residue remains.

Physical & Chemical Properties
Data derived from experimental values of structural analogs (Benzyl carbamates).
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Property Value/Description

Physical State
White to off-white solid or colorless viscous oil

(depending on purity/polymorph).

Melting Point
Predicted: 45–55°C (Solid form); may supercool

to oil.

Boiling Point
>200°C (Decomposes before boiling at atm

pressure).[8]

Solubility
Soluble in DMSO, DCM, Ethyl Acetate,

Methanol. Insoluble in water.[1][3][5]

Flash Point >110°C (Predicted).

Stability
Stable under normal temp/pressure.[2] Avoid

strong acids/bases and oxidizers.[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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